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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminopteroylaspartic acid, commonly known as Aminopterin, is a potent folic acid
antagonist. It functions as a competitive inhibitor of dihydrofolate reductase (DHFR), an
enzyme critical for the synthesis of nucleotide precursors.[1][2] By blocking this pathway,
Aminopterin effectively halts DNA, RNA, and protein synthesis, leading to its use as an
antineoplastic and immunosuppressive agent.[1][2] It is also a key component in HAT
(hypoxanthine-aminopterin-thymidine) medium for hybridoma selection in monoclonal antibody
production.[2][3]

These application notes provide detailed protocols for the preparation, storage, and handling of
Aminopterin solutions to ensure their stability, efficacy, and safe use in a laboratory setting.
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Property Value

Reference

4-amino Folic Acid, 4-amino

Synonyms [3]
PGA, APGA, NSC 739

Molecular Formula C19H20NsOs [21[31[4]

Molecular Weight 440.41 g/mol [11[31[5]
Yellow to orange crystalline

Appearance [4][6]
powder

Melting Point 225 °C (437 °F) [6]

Storage (Solid) -20°C [3]

Solubility Data
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. Recommended
Solvent Solubility . Reference
Storage of Solution
] Prepare fresh; do not
Slightly soluble (0.3
Water store for more than [21[31[5]
mg/mL)
one day.
N May be stored for
Boiling Water 100 mg/mL [51[7]
several days at 4°C.
May be stored for
0.1 M HCI Soluble 517
several days at 4°C.
May be stored for 1-2
2 M NaOH 50 mg/mL [5]
days at 4°C.
] Not recommended for
Ethanol Slightly soluble [3]
long-term storage.
May be stored for
Methanol Soluble [21151[7]
several days at 4°C.
Store in aliquots at
-20°C for up to one
DMSO Soluble [2][5][8]
month, or -80°C for up
to six months.
45% (w/v) aq 2-
May be stored for
hydroxypropyl-p- 1.4-1.6 mg/mL [51[7]

cyclodextrin

several days at 4°C.

Experimental Protocols

Protocol 1: Preparation of a 1 mM Aqueous Stock
Solution of Aminopterin

Materials:

e Aminopterin powder

e 2 M Sodium Hydroxide (NaOH)
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Nuclease-free water

Sterile, conical tubes (1.5 mL or 15 mL)
Calibrated micropipettes and sterile tips
Vortex mixer

0.22 um sterile syringe filter

Procedure:

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Aminopterin powder. Note: Aminopterin is a hazardous
substance; handle with appropriate personal protective equipment (PPE) in a chemical fume
hood.

Initial Solubilization: To prepare a 1 mM stock solution, add a small volume of 2 M NaOH to
the weighed Aminopterin powder to achieve a concentration of 50 mg/mL.[5] For example, to
4.4 mg of Aminopterin, add 88 pL of 2 M NaOH.

Vortexing: Gently vortex the solution until the powder is completely dissolved. The solution
should appear clear.

Dilution: Using nuclease-free water, dilute the concentrated solution to the final desired
volume to achieve a 1 mM concentration. For the example above, add nuclease-free water
to a final volume of 10 mL.

Sterilization: Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile
container.

Aliquoting and Storage: Aliquot the sterile solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C. For aqueous solutions, it is recommended
to use them within one month.[9]

Protocol 2: Preparation of a 10 mM DMSO Stock
Solution of Aminopterin
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Materials:

Aminopterin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical tubes (1.5 mL or 15 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Aminopterin
powder into a sterile conical tube.

e Solubilization: Add the appropriate volume of DMSO to the Aminopterin powder to achieve a
10 mM concentration. For example, to 4.4 mg of Aminopterin, add 1 mL of DMSO.

» Dissolving: Vortex the solution until the Aminopterin is completely dissolved. Gentle warming
(up to 37°C) may be applied if necessary.

o Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, light-
protecting tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to six
months to maintain stability.[8] Avoid repeated freeze-thaw cycles.

Safety and Handling

Aminopterin is classified as an extremely hazardous substance.[1] Strict adherence to safety
protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves when handling Aminopterin in solid or solution form.

e Engineering Controls: All handling of Aminopterin powder and concentrated solutions should
be performed in a certified chemical fume hood to prevent inhalation.
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o Spill Response: In case of a spill, do not touch the spilled material. Use an absorbent
material to contain the spill and decontaminate the area according to your institution's safety
guidelines for hazardous chemicals.

o Waste Disposal: Dispose of all waste contaminated with Aminopterin (e.g., tubes, pipette
tips, gloves) as hazardous chemical waste in accordance with local, state, and federal
regulations.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling.[10] Do not
eat, drink, or smoke in the laboratory.

Mandatory Visualizations
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Workflow for Aminopterin Solution Preparation and Storage

Preparation in Fume Hood

1. Weigh Aminopterin Powder

2. Add Appropriate Solvent
(e.g., NaOH/Water or DMSO)

3. Dissolve Completely

(Vortex/Gentle Warming)

4. Sterile Filter (Aqueous Only)

F

or DMSO Solutions

Storage

5. Aliquot into Single-Use Tubes

6. Store at Recommended Temperature
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing and storing Aminopterin solutions.
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Mechanism of Action: DHFR Inhibition
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Caption: Aminopterin's inhibition of dihydrofolate reductase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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